3-O-Methyl Tolcapone
3-O-Methyl Tolcapone
3-O-methyltolcapone is a member of benzophenones.
Brand Name:
Vulcanchem
CAS No.:
134612-80-9
VCID:
VC0129338
InChI:
InChI=1S/C15H13NO5/c1-9-3-5-10(6-4-9)14(17)11-7-12(16(19)20)15(18)13(8-11)21-2/h3-8,18H,1-2H3
SMILES:
CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-]
Molecular Formula:
C15H13NO5
Molecular Weight:
287.27 g/mol
3-O-Methyl Tolcapone
CAS No.: 134612-80-9
Reference Standards
VCID: VC0129338
Molecular Formula: C15H13NO5
Molecular Weight: 287.27 g/mol
| CAS No. | 134612-80-9 |
|---|---|
| Product Name | 3-O-Methyl Tolcapone |
| Molecular Formula | C15H13NO5 |
| Molecular Weight | 287.27 g/mol |
| IUPAC Name | (4-hydroxy-3-methoxy-5-nitrophenyl)-(4-methylphenyl)methanone |
| Standard InChI | InChI=1S/C15H13NO5/c1-9-3-5-10(6-4-9)14(17)11-7-12(16(19)20)15(18)13(8-11)21-2/h3-8,18H,1-2H3 |
| Standard InChIKey | VCNSNEJUGBEWTA-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-] |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2=CC(=C(C(=C2)OC)O)[N+](=O)[O-] |
| Description | 3-O-methyltolcapone is a member of benzophenones. |
| Synonyms | (4-Hydroxy-3-methoxy-5-nitrophenyl)(4-methylphenyl)methanone; 4-Hydroxy-3-methoxy-4’-methyl-5-nitrobenzophenone; Ro 40-7591; USP Tolcapone Related Compound B; |
| PubChem Compound | 126117 |
| Last Modified | Nov 11 2021 |
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